Cas no 690211-35-9 ((R)-Methyl 2-(((Benzyloxy)carbonyl)amino)-5-oxonon-8-enoate)

• Product Name: (R)-Methyl 2-(((Benzyloxy)carbonyl)amino)-5-oxonon-8-enoate
• CAS No: 690211-35-9
• MF: C₁₈H₂₃NO₅
• MW: 333.378925561905
• CID: 3037263
• PubChem ID: 11221278
• Update Time: 2025-04-21

(R)-Methyl 2-(((Benzyloxy)carbonyl)amino)-5-oxonon-8-enoate Chemical and Physical Properties

Names and Identifiers

• (2R)-benzyloxycarbonylamino-5-oxonon-8-enoic acid methyl ester
• (R)-Methyl 2-(((Benzyloxy)carbonyl)amino)-5-oxonon-8-enoate
• 690211-35-9

• Inchi： 1S/C18H23NO5/c1-3-4-10-15(20)11-12-16(17(21)23-2)19-18(22)24-13-14-8-6-5-7-9-14/h3,5-9,16H,1,4,10-13H2,2H3,(H,19,22)/t16-/m1/s1
• InChI Key： JKTZICMXSSPENV-MRXNPFEDSA-N
• SMILES： O(C)C([C@@H](CCC(CCC=C)=O)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 333.15800
• Monoisotopic Mass: 333.15762283Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.70000
• LogP: 3.16080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives